Cas no 176502-41-3 (7-(trimethylsilyl)hept-6-yn-2-ol)
7-(Trimethylsilyl)hept-6-yn-2-ol is a functionalized alkyne derivative featuring a trimethylsilyl (TMS) protecting group and a hydroxyl moiety. The TMS group enhances stability and modulates reactivity, making it a valuable intermediate in organic synthesis, particularly for Sonogashira coupling and other cross-coupling reactions. The hydroxyl group at the 2-position allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and material science. Its structural versatility facilitates selective transformations while minimizing unwanted side reactions. The compound is typically handled under inert conditions to preserve its integrity. Its balanced reactivity and functional group compatibility make it a practical choice for complex molecule construction.

176502-41-3 structure
Product name:7-(trimethylsilyl)hept-6-yn-2-ol
CAS No:176502-41-3
MF:C10H20OSi
MW:184.350704193115
MDL:MFCD30344801
CID:3815634
PubChem ID:10583653
7-(trimethylsilyl)hept-6-yn-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 6-Heptyn-2-ol, 7-(trimethylsilyl)-
- 7-(trimethylsilyl)hept-6-yn-2-ol
- 1353016-49-5
- G39903
- EN300-258138
- SB75195
- BHA50241
- (2R)-7-trimethylsilylhept-6-yn-2-ol
- 1353016-50-8
- SB75196
- 7-trimethylsilylhept-6-yn-2-ol
- 176502-41-3
- (2S)-7-trimethylsilylhept-6-yn-2-ol
-
- MDL: MFCD30344801
- Inchi: InChI=1S/C10H20OSi/c1-10(11)8-6-5-7-9-12(2,3)4/h10-11H,5-6,8H2,1-4H3
- InChI Key: JPUNKAMJCLYLOS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 184.128341792Da
- Monoisotopic Mass: 184.128341792Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
7-(trimethylsilyl)hept-6-yn-2-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-258138-10.0g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 10.0g |
$1778.0 | 2024-06-18 | |
Enamine | EN300-258138-0.05g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 0.05g |
$76.0 | 2024-06-18 | |
Enamine | EN300-258138-5g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 5g |
$1199.0 | 2023-09-14 | |
Enamine | EN300-258138-0.25g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 0.25g |
$162.0 | 2024-06-18 | |
Enamine | EN300-258138-0.5g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 0.5g |
$310.0 | 2024-06-18 | |
Enamine | EN300-258138-1.0g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 1.0g |
$414.0 | 2024-06-18 | |
1PlusChem | 1P01C4O5-10g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 10g |
$2260.00 | 2024-06-19 | |
1PlusChem | 1P01C4O5-50mg |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 50mg |
$152.00 | 2024-06-19 | |
A2B Chem LLC | AW44741-500mg |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 500mg |
$362.00 | 2024-04-20 | |
1PlusChem | 1P01C4O5-2.5g |
7-(trimethylsilyl)hept-6-yn-2-ol |
176502-41-3 | 95% | 2.5g |
$1063.00 | 2024-06-19 |
7-(trimethylsilyl)hept-6-yn-2-ol Related Literature
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Volker Strauss,Huize Wang,Simon Delacroix,Marc Ledendecker,Pablo Wessig Chem. Sci., 2020,11, 8256-8266
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
-
Liuyang Zhang,Xianqiao Wang Phys. Chem. Chem. Phys., 2014,16, 2981-2988
-
Uday S. Annapure RSC Adv., 2016,6, 99774-99780
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:176502-41-3)7-(trimethylsilyl)hept-6-yn-2-ol

Purity:99%
Quantity:1g
Price ($):590.0